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Compound of Interest

Compound Name: Propargyl-PEG11-acid

Cat. No.: B11935579 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Propargyl-PEG11-acid, compiled from available data on the substance and

structurally related compounds. A specific Safety Data Sheet (SDS) for Propargyl-PEG11-acid
was not located; therefore, this guide infers potential hazards and handling precautions from

similar molecules. This information is intended for use by trained professionals in a laboratory

setting and should be supplemented with a thorough risk assessment before use.

Introduction
Propargyl-PEG11-acid is a heterobifunctional linker molecule widely employed in biomedical

and pharmaceutical research, particularly in the fields of bioconjugation and the development

of Proteolysis Targeting Chimeras (PROTACs).[1] Its structure incorporates a terminal alkyne

group (propargyl) and a carboxylic acid, connected by an 11-unit polyethylene glycol (PEG)

spacer. The propargyl group facilitates "click chemistry" reactions, such as the copper-

catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxylic acid can be conjugated to

amine-containing molecules.[1][2] The PEG linker enhances the solubility and pharmacokinetic

properties of the resulting conjugates.[3] Given its reactive nature, a thorough understanding of

its safe handling is paramount for researchers and drug development professionals.

Chemical and Physical Properties
Limited specific experimental data for Propargyl-PEG11-acid is available. The table below

summarizes its known properties.
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Property Value Source

Molecular Formula C26H48O13 [4]

Molecular Weight 568.66 g/mol

Purity >96%

For context, physical properties of related short-chain Propargyl-PEG-acids and the parent

compound, Propargyl alcohol, are provided below. These values should be considered

indicative and not a direct representation of Propargyl-PEG11-acid's properties.

Table 2.1: Physical Properties of Related Propargyl Compounds

Compound
CAS
Number

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Propargyl-

PEG1-acid
55683-37-9 128.1 Not Available Not Available Not Available

Propargyl-

PEG2-acid

1859379-85-

3
Not Available Not Available Not Available Not Available

Propargyl-

PEG5-acid

1245823-51-

1
304.3 Not Available Not Available Not Available

Propargyl

alcohol
107-19-7 56.07 -53 114-115 0.963

Data for Propargyl alcohol from reference. Data for other Propargyl-PEG-acids from

references.

Hazard Identification and Toxicology Summary
A specific toxicological profile for Propargyl-PEG11-acid is not available. The hazard

assessment is therefore based on the known risks of its constituent functional groups

(propargyl and carboxylic acid) and data from related molecules like propargyl alcohol and

propargylamine.
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The propargyl group is the primary source of potential toxicity. Propargyl alcohol is classified as

toxic if swallowed, fatal in contact with skin, and causes severe skin burns and eye damage. It

may also cause damage to the liver and kidneys through prolonged or repeated exposure.

Propargylamine is also highly toxic and corrosive. While the long PEG chain in Propargyl-
PEG11-acid is expected to modulate this toxicity, prudence dictates that it should be handled

as a potentially hazardous substance.

Table 3.1: Toxicological Data for Related Compounds

Compound
Route of
Exposure

Species LD50
Hazard
Statements

Propargyl alcohol Oral Rat Not specified

Toxic if

swallowed, Fatal

in contact with

skin, Causes

severe skin

burns and eye

damage, May

cause damage to

organs (Liver,

Kidney) through

prolonged or

repeated

exposure.

Propargylamine Oral Rat 780 mg/kg

Harmful if

swallowed, Fatal

in contact with

skin, Causes

severe skin

burns and eye

damage.

Propargylamine Dermal Rabbit 77 mg/kg
Fatal in contact

with skin.
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Safe Handling and Personal Protective Equipment
(PPE)
Based on the potential hazards, the following handling procedures and PPE are recommended.

4.1. Engineering Controls

All work with solid Propargyl-PEG11-acid and its solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the work area.

4.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is mandatory to

prevent skin and eye contact, inhalation, and ingestion.

Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears before use and change

frequently.

Eyes
Safety goggles with side-

shields

Provides protection from

splashes and aerosols. A face

shield may be required for

procedures with a high risk of

splashing.

Body
Laboratory coat or disposable

gown

A lab coat should be worn at

all times. For tasks with a

higher risk of splashes, a

disposable gown offers

additional protection.

Respiratory Use in a chemical fume hood

For situations where a fume

hood is not available or for spill

cleanup, a NIOSH-approved

respirator with an appropriate

cartridge may be necessary.
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Experimental Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of Propargyl-PEG11-
acid, from receipt to disposal.
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Preparation & Planning

Handling Operations

Cleanup & Disposal

Conduct Risk Assessment

Select Appropriate PPE

Prepare Work Area (Fume Hood)

Weighing Solid Compound

Proceed with caution

Dissolving in Solvent

Performing Reaction

Decontaminate Glassware

Post-reaction

Segregate Hazardous Waste

Dispose via EHS Protocols
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Chemical Properties

Exposure Assessment

Control Measures

Physical Properties
(Volatility, State)

Inhalation

Toxicological Properties
(Corrosivity, Toxicity)

Dermal Contact Ingestion

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles)

Administrative Controls
(SOPs, Training)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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